ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate

• IUPAC Name: ethyl 4-[[4-(dimethylamino)-6-methylsulfanyl-1,3,5-triazin-2-yl]oxy]benzoate
• InChI: InChI=1S/C15H18N4O3S/c1-5-21-12(20)10-6-8-11(9-7-10)22-14-16-13(19(2)3)17-15(18-14)23-4/h6-9H,5H2,1-4H3
• InChI Key: KMGBZJVYWMTNGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OC2=NC(=NC(=N2)N(C)C)SC
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

Ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate, also known as EDB, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C16H22N4O3S.

Mechanism of Action

The mechanism of action of ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate is not fully understood, but it is believed to involve the formation of reactive intermediates that can interact with biological molecules. It has been shown to inhibit the activity of certain enzymes and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate has been shown to have a range of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and neuroprotective activity. It has also been shown to have an effect on the cardiovascular system, with some studies suggesting that it may have a protective effect against heart disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate in lab experiments is its versatility, as it can be used in a variety of different research applications. However, it is important to note that ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate can be toxic in high doses and should be handled with care. It is also important to ensure that appropriate safety measures are in place when working with ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate.

Future Directions

There are many potential future directions for research involving ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate. Some possible areas of investigation include the development of new synthetic methods for ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate, the exploration of its potential as a photosensitizer for cancer treatment, and the investigation of its effects on the immune system. Additionally, further research is needed to fully understand the mechanism of action of ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate and to determine its potential as a therapeutic agent for a range of different diseases.

Synthesis Methods

The synthesis of ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate involves the reaction of 4-hydroxybenzoic acid with 2-chloro-4,6-dimethoxy-1,3,5-triazine in the presence of triethylamine. The resulting intermediate is then treated with dimethylamine and methylthiol to yield ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate.

Scientific Research Applications

Ethyl 4-{[4-(dimethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}benzoate has been used in various scientific research applications, including as a crosslinking agent for polymers, a reagent for the synthesis of biologically active compounds, and a fluorescent probe for the detection of metal ions. It has also been used as a photosensitizer for the treatment of cancer and as a catalyst for organic reactions.